Cas no 755722-58-8 (3,5-Dibromo-4-methyl-benzenesulfonic acid)

• Product Name: 3,5-Dibromo-4-methyl-benzenesulfonic acid
• CAS No: 755722-58-8
• MF: C₇H₆Br₂O₃S
• MW: 329.99373960495
• CID: 4729745
• PubChem ID: 92001066
• Update Time: 2025-05-26

3,5-Dibromo-4-methyl-benzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 755722-58-8
• 3,5-Dibromo-4-methylbenzenesulfonic acid
• 3,5-Dibromo-4-methyl-benzenesulfonic acid
• SCHEMBL22394918

• Inchi： 1S/C7H6Br2O3S/c1-4-6(8)2-5(3-7(4)9)13(10,11)12/h2-3H,1H3,(H,10,11,12)
• InChI Key： JRXLOIVAVLVEHD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C)Br)S(=O)(=O)O

Computed Properties

• Exact Mass: 329.83839g/mol
• Monoisotopic Mass: 327.84044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.8Ų

Additional information on 3,5-Dibromo-4-methyl-benzenesulfonic acid

3,5-Dibromo-4-methyl-benzenesulfonic Acid: A Comprehensive Overview

3,5-Dibromo-4-methyl-benzenesulfonic acid, also known by its CAS number 755722-58-8, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which includes a sulfonic acid group attached to a brominated aromatic ring. The presence of the sulfonic acid group imparts strong acidic properties, while the bromine substituents at positions 3 and 5 on the benzene ring contribute to its reactivity and selectivity in various chemical reactions.

The synthesis of 3,5-dibromo-4-methyl-benzenesulfonic acid typically involves a multi-step process that begins with the bromination of methylbenzene derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the reliance on hazardous reagents. The compound's structure makes it an ideal candidate for use as an intermediate in the production of advanced materials, such as high-performance polymers and specialty chemicals.

In terms of chemical properties, 3,5-dibromo-4-methyl-benzenesulfonic acid exhibits remarkable stability under a wide range of conditions. Its sulfonic acid group allows it to act as a strong acid catalyst in various industrial processes, including the production of fine chemicals and agrochemicals. Additionally, the compound's bromine atoms make it highly reactive in nucleophilic aromatic substitution reactions, a property that has been exploited in the development of novel drug delivery systems.

Recent studies have highlighted the potential of 3,5-dibromo-4-methyl-benzenesulfonic acid in the field of materials science. Researchers have demonstrated its ability to serve as a precursor for the synthesis of advanced carbon materials, such as graphene oxide derivatives. These materials exhibit exceptional electronic properties and have applications in energy storage devices, sensors, and electronic devices.

The application of 3,5-dibromo-4-methyl-benzenesulfonic acid in pharmaceutical research is another area that has seen significant progress. Its unique structure allows it to act as a scaffold for the development of bioactive molecules with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties, making them promising candidates for drug development.

In conclusion, 3,5-dibromo-4-methyl-benzenesulfonic acid, with its CAS number 755722-58-8, stands out as a versatile compound with a wide range of applications across multiple disciplines. Its chemical properties and structural features make it an invaluable tool in modern chemical research and industrial processes. As ongoing research continues to uncover new applications and improvements in its synthesis methods, this compound is poised to play an even more significant role in advancing scientific and technological frontiers.